Cas no 694471-97-1 (4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride)

4-(Pyridin-3-yloxy)benzene-1-sulfonyl chloride hydrochloride is a sulfonylation reagent commonly used in organic synthesis and pharmaceutical research. Its key advantage lies in its dual functional groups—the sulfonyl chloride moiety enables efficient sulfonamide formation, while the pyridinyloxy group enhances reactivity and selectivity in coupling reactions. The hydrochloride salt improves stability and handling, making it suitable for controlled reactions. This compound is particularly valuable in the synthesis of biologically active molecules, including drug intermediates, due to its ability to introduce sulfonyl groups under mild conditions. Its crystalline form ensures consistent purity, facilitating reproducible results in complex synthetic pathways.

4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride structure

694471-97-1 structure

Product Name:4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride

CAS No:694471-97-1

MF:C₁₁H₉Cl₂NO₃S

MW:306.165059804916

MDL:MFCD01862557

CID:499707

PubChem ID:17998866

Update Time:2025-05-27

4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(Pyridin-3-yloxy)benzene-1-sulfonyl chloride hydrochloride
- (4-(3-PYRIDYLOXY)PHENYL)SULFONYL CHLORIDE HYDROCHLORIDE
- 4-(3-PYRIDYLOXY)BENZENESULFONYL CHLORIDE HYDROCHLORIDE
- 4-(pyridin-3-yloxy)-benzenesulfonyl chloride
- Benzenesulfonyl chloride, 4-(3-pyridinyloxy)-
- EN300-234952
- CS-0171166
- 4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride
- A836497
- 4-(3-Pyridyloxy)benzenesulfonyl chloride, HCl
- 694471-97-1
- 4-(3-PYRIDYLOXY)BENZENESULFONYL CHLORIDE HCL
- 4-pyridin-3-yloxybenzenesulfonyl chloride;hydrochloride
- Benzenesulfonyl chloride, 4-(3-pyridinyloxy)-, hydrochloride (1:1)
- 1171901-60-2
- AKOS016010188
- 4-(pyridin-3-yloxy)benzenesulfonyl chloride hydrochloride
- AR1949
- 4-(3-pyridinyloxy)benzenesulfonyl chloride hydrochloride
- AS-76283
- 4-pyridin-3-yloxybenzenesulfonyl chloride hydrochloride
- 4-(3-Pyridinyloxy)benzenesulfonyl chloride hydrochloride, AldrichCPR
- AC-6305
- 4-(Pyridin-3-yloxy)benzenesulfonylchloridehydrochloride
- 4-(Pyridin-3-yloxy)benzene-1-sulfonylchloride hydrochloride
- 4-(3-Pyridyloxy)benzenesulfonylchloridehydrochloride
- F2184-0222
- MDL： MFCD01862557
- Inchi： 1S/C11H8ClNO3S.ClH/c12-17(14,15)11-5-3-9(4-6-11)16-10-2-1-7-13-8-10;/h1-8H;1H
- InChI Key： YZMZUVZCTQBNLP-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=CC=1)OC1C=NC=CC=1)(=O)=O.Cl

Computed Properties

Exact Mass: 304.96800
Monoisotopic Mass: 304.9680197g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 333
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.6Å²

Experimental Properties

Density: 1.42
Boiling Point: 418.9°C at 760 mmHg
Flash Point: 207.1°C
PSA: 64.64000
LogP: 4.68420

4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride Security Information

Hazardous Material transportation number：UN1759
Hazardous Material Identification：
HazardClass：8
PackingGroup：III

4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride Pricemore >>

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4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride Suppliers

Amadis Chemical Company Limited

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(CAS:694471-97-1)4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride

Order Number:A26905

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):338.0

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